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Compound of Interest

Compound Name: 4-Chloro-6-methylpicolinaldehyde

CAS No.: 98273-77-9

Cat. No.: B1591898 Get Quote

Introduction & Scope
4-Chloro-6-methylpicolinaldehyde (CAS: 98273-77-9) is a critical heterocyclic building block

used in the synthesis of kinase inhibitors and agrochemicals. Its structure features a pyridine

core substituted with an aldehyde at position 2, a chlorine at position 4, and a methyl group at

position 6.

The characterization of this molecule presents unique challenges:

Aldehyde Instability: The C-2 aldehyde is susceptible to autoxidation, forming 4-chloro-6-

methylpicolinic acid, and hydration (gem-diol formation) in aqueous media.

Basic Nitrogen: The pyridine nitrogen (pKa ~4–5) can cause severe peak tailing in HPLC if

silanol interactions are not suppressed.

Regioisomerism: Synthetic routes often generate isomers (e.g., 6-chloro-4-

methylpicolinaldehyde) that are difficult to separate.

This Application Note provides a validated, multi-modal protocol for the identity, purity, and

stability profiling of 4-Chloro-6-methylpicolinaldehyde, designed for drug substance release

testing.
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Chemical Profile
Property Specification

IUPAC Name 4-Chloro-6-methylpyridine-2-carbaldehyde

CAS Number 98273-77-9

Molecular Formula C₇H₆ClNO

Molecular Weight 155.58 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DCM, DMSO, Acetonitrile; sparingly

soluble in water.

Analytical Workflow Logic
The following decision tree outlines the logical flow for characterizing this intermediate,

ensuring no critical quality attribute is overlooked.
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Figure 1: Sequential workflow for the full characterization of pyridine carbaldehydes.

Method A: High-Performance Liquid
Chromatography (HPLC-UV)
Objective: Quantification of assay potency and detection of the primary impurity, 4-chloro-6-

methylpicolinic acid.

The "Gem-Diol" Challenge & Solution
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Pyridyl aldehydes can exist in equilibrium with their hydrate (gem-diol) form in aqueous mobile

phases, leading to peak splitting or broadening.

Solution: We utilize a high-organic initial gradient and a buffered mobile phase to stabilize

the ionization state. Acetonitrile is preferred over Methanol to prevent hemiacetal formation.

Chromatographic Conditions[1][2]
Parameter Setting

Column

Agilent ZORBAX Eclipse Plus C18, 4.6 × 150

mm, 3.5 µm (or equivalent base-deactivated

column)

Mobile Phase A
10 mM Ammonium Acetate (pH 5.5 adjusted

with Acetic Acid)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Column Temp 30°C

Detection UV @ 254 nm (primary), 280 nm (secondary)

Injection Volume 5.0 µL

Diluent
90:10 Acetonitrile:Water (Minimize water contact

time)

Gradient Program
Time (min) % Mobile Phase B Comment

0.0 10 Initial equilibration

10.0 90 Elution of non-polars

12.0 90 Wash

12.1 10 Re-equilibration

15.0 10 End of Run
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Sample Preparation Protocol
Stock Solution: Accurately weigh 10 mg of sample into a 10 mL volumetric flask.

Dissolution: Dissolve in 9 mL of 100% Acetonitrile. Sonicate for 2 minutes.

Make up: Dilute to volume with water (only at the final step to minimize hydration).

Filtration: Filter through a 0.22 µm PTFE syringe filter.

Immediate Analysis: Inject within 4 hours to prevent solution-state oxidation.

Method B: Nuclear Magnetic Resonance (NMR)
Spectroscopy
Objective: Structural elucidation and confirmation of regio-chemistry.

Predicted H NMR Shifts (DMSO-d₆, 400 MHz)
The 4-chloro and 6-methyl substitution pattern creates a distinct splitting pattern.

Proton
Chemical Shift
(δ)

Multiplicity
Coupling (

)
Assignment

CHO ~9.95 ppm Singlet (1H) -
Aldehyde proton

(C2)

Ar-H (C3) ~7.85 ppm Doublet (1H) Hz
Meta-coupling to

H5

Ar-H (C5) ~7.60 ppm Doublet (1H) Hz
Meta-coupling to

H3

CH₃ ~2.58 ppm Singlet (3H) -
Methyl group

(C6)

Interpretation Logic:

The presence of two aromatic protons as meta-coupled doublets (small
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value) confirms the 2,4,6-substitution pattern.

If the chlorine were at position 3 or 5, you would see ortho-coupling (

Hz) or no coupling (singlets), respectively.

Impurity Check: Look for a broad singlet at ~13.0 ppm (Carboxylic acid) or a shift in the

methyl peak, indicating oxidation.

Method C: Stability-Indicating Stress Test
Objective: To demonstrate the method's ability to detect degradation products (specifically the

carboxylic acid).

Oxidation Protocol
Dissolve 5 mg of sample in 1 mL Acetonitrile.

Add 100 µL of 3% Hydrogen Peroxide (

).

Incubate at Room Temperature for 1 hour.

Analyze via HPLC Method A.

Acceptance Criteria:

The main aldehyde peak (RT ~6.5 min) should decrease.

A new, earlier eluting peak (RT ~3.0 min) corresponding to 4-chloro-6-methylpicolinic acid

must be resolved (

).

Method Development Decision Matrix
The following diagram illustrates the logic used to select the mobile phase, specifically

addressing the basicity of the pyridine ring.
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Figure 2: Rationale for mobile phase selection to balance pyridine tailing against aldehyde

stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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